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Compound of Interest

Compound Name: Triacetin

Cat. No.: B1683017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Triacetin (glycerol triacetate), a versatile compound utilized across pharmaceutical, food, and

cosmetic industries, demonstrates a favorable environmental profile characterized by rapid

degradation and a low likelihood of persistence or bioaccumulation.[1][2] This technical guide

offers a comprehensive examination of Triacetin's environmental fate and biodegradability,

presenting detailed methodologies from key experimental assessments and summarizing

critical quantitative data. The principal mechanisms for Triacetin's breakdown in the

environment are hydrolysis and biodegradation, with atmospheric oxidation being a relevant

pathway for aerial emissions.[1][3]

Physicochemical Properties Influencing
Environmental Fate
A substance's environmental distribution and behavior are largely dictated by its

physicochemical properties. The key properties of Triacetin are summarized below.

Table 1: Physicochemical Properties of Triacetin
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Property Value Reference

Molecular Formula C9H14O6 [3]

Molecular Weight 218.20 g/mol [3]

Water Solubility 58,000 mg/L at 25 °C [3]

Vapor Pressure 2.48 x 10-3 mm Hg at 25 °C [3]

Log Kow (Octanol-Water

Partition Coefficient)
0.25 [3]

Henry's Law Constant
1.2 x 10-8 atm-cu m/mole

(estimated)
[3]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
40 (estimated) [3]

Triacetin's high water solubility and low octanol-water partition coefficient (Log Kow) suggest it

will primarily reside in the aqueous phase of the environment and has a negligible potential for

bioaccumulation.[4] Furthermore, its low vapor pressure and estimated Henry's Law constant

indicate that volatilization from aquatic systems or damp soil is not a significant environmental

fate process.[3] The low estimated soil organic carbon-water partitioning coefficient (Koc)

points towards very high mobility within soil.[3]

Environmental Fate and Degradation Pathways
Overview of Degradation Pathways
The environmental degradation of Triacetin is primarily driven by hydrolysis and

biodegradation. In the atmosphere, its degradation is mainly due to reactions with hydroxyl

radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Biodegradability of Triacetin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683017#environmental-fate-and-biodegradability-of-
triacetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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